Cas no 112009-05-9 (1-decyl-4-[2-(4-methoxyphenyl)ethynyl]benzene)

• Product name: 1-decyl-4-[2-(4-methoxyphenyl)ethynyl]benzene
• CAS No: 112009-05-9
• MF: C₂₅H₃₂O
• MW: 348.521
• CID: 2607823
• PubChem ID: 71335982

1-decyl-4-[2-(4-methoxyphenyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-decyl-4-[2-(4-methoxyphenyl)ethynyl]benzene
• DTXSID80763863
• 112009-05-9
• 1-Decyl-4-[(4-methoxyphenyl)ethynyl]benzene

• Inchi： InChI=1S/C25H32O/c1-3-4-5-6-7-8-9-10-11-22-12-14-23(15-13-22)16-17-24-18-20-25(26-2)21-19-24/h12-15,18-21H,3-11H2,1-2H3
• InChI Key： KFVMEKYAJUWPAQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 348.245315640Da
• Monoisotopic Mass: 348.245315640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 9

Additional information on 1-decyl-4-[2-(4-methoxyphenyl)ethynyl]benzene

测试